Cas no 95142-43-1 (2,3-Oxiranediacetic acid, diethyl ester, trans-)

• Product Name: 2,3-Oxiranediacetic acid, diethyl ester, trans-
• CAS No: 95142-43-1
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• MDL: MFCD18533536
• CID: 4349630
• PubChem ID: 12567702
• Update Time: 2025-04-24

2,3-Oxiranediacetic acid, diethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 2,3-Oxiranediacetic acid, diethyl ester, trans-
• ((2S,3S)-3-Ethoxycarbonylmethyl-oxiranyl)-aceticacidethylester
• diethyl oxirane-2,3-dicarboxylate
• 2,3-epoxybutanedioic acid diethyl ester
• MFCD01632600
• BDBM50094934
• 66647-17-4
• LDFQMMUIJQDSAB-UHFFFAOYSA-N
• AKOS006229069
• SY345216
• DTXSID50502842
• DTXCID40453652
• Oxirane-2,3-dicarboxylic acid diethyl ester
• CHEMBL329821
• SCHEMBL2387693
• 95142-43-1
• (2S,3S)-2,3-Oxiranedicarboxylic acid, diethyl ester
• BCP31218

• MDL： MFCD18533536
• Inchi： 1S/C8H12O5/c1-3-11-7(9)5-6(13-5)8(10)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： LDFQMMUIJQDSAB-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)C1C(OCC)=O

Computed Properties

• Exact Mass: 188.06847348Da
• Monoisotopic Mass: 188.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 233.7±30.0 °C at 760 mmHg
• Flash Point: 95.5±24.6 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2,3-Oxiranediacetic acid, diethyl ester, trans- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids